Cas no 2138168-04-2 (1-(1-methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine)

• Product Name: 1-(1-methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine
• CAS No: 2138168-04-2
• MF: C₈H₁₄N₄O₂S
• MW: 230.287359714508
• CID: 5984993
• PubChem ID: 165473650
• Update Time: 2025-05-28

1-(1-methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine
• 2138168-04-2
• EN300-1110241

• Inchi： 1S/C8H14N4O2S/c1-15(13,14)11-4-2-7(6-11)12-5-3-10-8(12)9/h3,5,7H,2,4,6H2,1H3,(H2,9,10)
• InChI Key： GXJQWJKUHOMVOS-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C1)N1C=CN=C1N)(=O)=O

Computed Properties

• Exact Mass: 230.08374688g/mol
• Monoisotopic Mass: 230.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-(1-methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine

Comprehensive Overview of 1-(1-Methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine (CAS No. 2138168-04-2)

1-(1-Methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine, identified by its CAS number 2138168-04-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both methanesulfonyl and pyrrolidine moieties in its structure enhances its potential as a building block for small-molecule therapeutics targeting various diseases, including inflammation and metabolic disorders.

In recent years, the demand for imidazole-based compounds like 1-(1-Methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine has surged due to their role in kinase inhibition and enzyme modulation. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for treating conditions such as diabetes and autoimmune diseases. The compound's unique chemical scaffold also makes it a candidate for covalent drug design, a trending topic in precision medicine.

The synthesis of CAS 2138168-04-2 involves multi-step organic reactions, including sulfonylation and cyclization, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular properties. Given its potential, this compound is often discussed in forums focusing on medicinal chemistry and drug development pipelines.

From an industrial perspective, 1-(1-Methanesulfonylpyrrolidin-3-yl)-1H-imidazol-2-amine is valued for its scalability and compatibility with green chemistry principles. Companies are exploring its use in high-throughput screening (HTS) libraries to identify novel bioactive molecules. Additionally, its patent landscape is evolving, with several applications filed for its derivatives in oncological and anti-infective therapies.

As the scientific community continues to investigate CAS 2138168-04-2, questions about its pharmacokinetics, toxicity profile, and bioavailability remain key areas of exploration. Online searches frequently include terms like "imidazole-2-amine uses" and "methanesulfonylpyrrolidine synthesis," reflecting growing interest in its applications. This compound exemplifies the intersection of chemical innovation and therapeutic potential, making it a focal point for future research.